Cas no 64038-60-4 (2H-Imidazole-2-thione, 1-[2-(dimethylamino)ethyl]-1,3-dihydro-)

• Product Name: 2H-Imidazole-2-thione, 1-[2-(dimethylamino)ethyl]-1,3-dihydro-
• CAS No: 64038-60-4
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 425082
• PubChem ID: 3053437
• Update Time: 2025-04-19

2H-Imidazole-2-thione, 1-[2-(dimethylamino)ethyl]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1-[2-(dimethylamino)ethyl]-1,3-dihydro-
• 3-[2-(dimethylamino)ethyl]-1H-imidazole-2-thione
• 64038-60-4
• SCHEMBL2546731
• DTXSID00388870

• Inchi： 1S/C7H13N3S/c1-9(2)5-6-10-4-3-8-7(10)11/h3-4H,5-6H2,1-2H3,(H,8,11)
• InChI Key： VGXANULMFYRRBH-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1CCN(C)C

Computed Properties

• Exact Mass: 171.08319
• Monoisotopic Mass: 171.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 18.51